Cas no 1111471-57-8 (1-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzoyl)piperazine)

• Product Name: 1-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzoyl)piperazine
• CAS No: 1111471-57-8
• MF: C₂₂H₂₁F₃N₄O₃
• MW: 446.422355413437
• CID: 5272980
• Update Time: 2025-06-11

1-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzoyl)piperazine
• [4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]methanone
• Methanone, [4-[(5-methyl-3-isoxazolyl)methyl]-1-piperazinyl][4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenyl]-
• 1-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzoyl)piperazine

• Inchi： 1S/C22H21F3N4O3/c1-15-12-18(27-32-15)14-28-8-10-29(11-9-28)21(30)16-2-5-19(6-3-16)31-20-7-4-17(13-26-20)22(23,24)25/h2-7,12-13H,8-11,14H2,1H3
• InChI Key： ZFZAZTQBMQYPDS-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OC1C=CC(=CC=1)C(N1CCN(CC2C=C(C)ON=2)CC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 622
• XLogP3: 3.2
• Topological Polar Surface Area: 71.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 1-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzoyl)piperazine

1-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzoyl)piperazine (CAS No. 1111471-57-8): A Comprehensive Overview

1-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzoyl)piperazine (CAS No. 1111471-57-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a piperazine derivative with a unique structure that includes a 5-methyl-1,2-oxazole moiety and a 5-(trifluoromethyl)pyridine unit. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The structure of 1-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzoyl)piperazine is characterized by its intricate arrangement of heterocyclic rings and functional groups. The piperazine ring serves as the central scaffold, providing a flexible backbone that can interact with various biological targets. The 5-methyl-1,2-oxazole moiety adds steric and electronic complexity, while the 5-(trifluoromethyl)pyridine unit introduces significant lipophilicity and electron-withdrawing effects. These structural features collectively contribute to the compound's high affinity for specific receptors and enzymes.

In recent years, extensive research has been conducted to explore the pharmacological properties of 1-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzoyl)piperazine. Studies have shown that this compound exhibits potent antagonistic activity against certain G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling pathways. For instance, it has been reported to effectively block the binding of neurotransmitters to their respective receptors, thereby modulating various physiological processes such as pain perception, inflammation, and mood regulation.

One of the key areas of interest in the study of this compound is its potential as a therapeutic agent for neurological disorders. Preclinical studies have demonstrated that 1-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzoyl)piperazine can significantly reduce symptoms associated with conditions such as chronic pain and anxiety disorders. Its ability to selectively target specific receptor subtypes without affecting others makes it an attractive candidate for developing more targeted and effective treatments.

Beyond its neurological applications, this compound has also shown promise in the treatment of cancer. Research has indicated that 1-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yloxy}benzoyl)piperazine can inhibit the growth and proliferation of cancer cells by interfering with key signaling pathways involved in cell cycle regulation and apoptosis. In particular, it has been found to be effective against certain types of solid tumors and hematological malignancies.

The mechanism of action of 1-[(5-Methyl-1,2-oxazol-3-yl)methyl]-4-(4-{[5-(trifluoromethyl)pyridin-2-yloxy]benzoyl})piperazine is multifaceted. It primarily acts by binding to specific receptors or enzymes, thereby modulating their activity. For example, its antagonistic effects on GPCRs can lead to reduced neurotransmitter release and altered signal transduction pathways. Additionally, its ability to interfere with cancer cell signaling pathways suggests that it may have broader therapeutic applications beyond neurological disorders.

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